Cas no 12002-30-1 (Piperazine Calcium Edetate)

Piperazine Calcium Edetate structure
Piperazine Calcium Edetate structure
Product Name:Piperazine Calcium Edetate
CAS No:12002-30-1
MF:C14H24CaN4O8
MW:416.440362930298
CID:1210144
PubChem ID:23724991
Update Time:2025-04-20

Piperazine Calcium Edetate Chemical and Physical Properties

Names and Identifiers

    • Piperazine Calcium Edetate
    • Piperazine edetate calcium [USAN]
    • Calcium, (T-4)-((N,N'-1,2-ethanediylbis(N-(carboxymethyl)glycinato))(2-)-N,N',O,O')-, compd. with piperazine (1:1)
    • Dihydrogen ((ethylenedinitrilo)tetraacetato)calciate(2-) compound with piperazine (1:1)
    • Piperazine edetate calcium
    • Calcium, (T-4)-((N,N'-1,2-ethanediylbis(N-(carboxymethyl)glycinato))(2-)-N,N',O,O')-,compound with piperazine (1:1)
    • calcium
    • 2-[2-(bis(carboxymethyl)amino)ethyl-(carboxymethyl)amino]acetic acid
    • piperazine
    • D05486
    • Perin
    • CHEMBL2106963
    • Piperazine edetate calcium (USAN/INN)
    • MONOCALCIUM MONOPIPERAZINIUMETHYLENEDIAMINE TETRAACETATE
    • calcium;2-[2-[carboxylatomethyl(carboxymethyl)amino]ethyl-(carboxymethyl)amino]acetate;piperazine
    • Justelmin
    • Piperazine calcium edathamil
    • L4QEN8344Z
    • PIPERAZINE EDETATE CALCIUM [MI]
    • 12002-30-1
    • Piperazine calcium edetate [INN]
    • Inchi: 1S/C10H16N2O8.C4H10N2.Ca/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;1-2-6-4-3-5-1;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);5-6H,1-4H2;/q;;+2/p-2
    • InChI Key: ROJMAHHOFDIQTI-UHFFFAOYSA-L
    • SMILES: [Ca+2].C1NCCNC1.OC(CN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)O)=O

Computed Properties

  • Exact Mass: 416.1220046g/mol
  • Monoisotopic Mass: 416.1220046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 363
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 185Ų
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